Cas no 3323-73-7 (1-Benzyl-3-hydroxypyridinium Chloride)

1-Benzyl-3-hydroxypyridinium Chloride is a quaternary ammonium compound with a pyridinium core structure, featuring a benzyl substituent at the 1-position and a hydroxyl group at the 3-position. This compound is of interest in organic synthesis and pharmaceutical research due to its potential as an intermediate or catalyst in various chemical reactions. The presence of both hydrophilic (hydroxyl) and lipophilic (benzyl) groups enhances its solubility profile, making it suitable for diverse reaction conditions. Its ionic nature may also contribute to applications in phase-transfer catalysis or as a stabilizing agent. The compound's structural features allow for further functionalization, broadening its utility in specialized synthetic pathways.

1-Benzyl-3-hydroxypyridinium Chloride structure

3323-73-7 structure

Product Name:1-Benzyl-3-hydroxypyridinium Chloride

CAS No:3323-73-7

MF:C₁₂H₁₂ClNO

MW:221.682782173157

CID:310311

PubChem ID:11127855

Update Time:2025-05-28

1-Benzyl-3-hydroxypyridinium Chloride Chemical and Physical Properties

Names and Identifiers

- Pyridinium,3-hydroxy-1-(phenylmethyl)-, chloride (1:1)
- 1-benzylpyridin-1-ium-3-ol,chloride
- 1-benzyl-3-hydroxypyridin-1-ium chloride
- 1-BENZYL-3-HYDROXYPYRIDINIUM CHLORIDE
- 1-Benzyl-3-hydroxy-pyridinium, Chlorid
- 1-benzyl-3-hydroxy-pyridinium, chloride
- 1-Benzyl-3-hydroxy-pyridinium-chlorid
- 1-benzylpyridin-3-ol, chloride
- AB01082
- N-benzyl-3-hydroxypyridinium chloride
- NSC77111
- SureCN3196752
- DTXSID30456218
- EN300-749035
- 1-benzylpyridin-1-ium-3-ol;chloride
- NSC-77111
- FT-0719653
- NS-02702
- SCHEMBL3196752
- MFCD00011990
- 3323-73-7
- AKOS024370913
- F76881
- 1-Benzyl-3-hydroxypyridinium Chloride
- Inchi： 1S/C12H11NO.ClH/c14-12-7-4-8-13(10-12)9-11-5-2-1-3-6-11;/h1-8,10H,9H2;1H
- InChI Key： ONNZKJRJNUPXSG-UHFFFAOYSA-N
- SMILES： [Cl-].OC1=CC=C[N+](=C1)CC1C=CC=CC=1

Computed Properties

Exact Mass: 208.9669
Monoisotopic Mass: 221.0607417g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 15
Rotatable Bond Count: 2
Complexity: 166
Covalently-Bonded Unit Count: 2
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 24.1Å²

Experimental Properties

Melting Point: 162-164 °C(lit.)
PSA: 23.78
LogP: -1.26800

1-Benzyl-3-hydroxypyridinium Chloride Security Information

WGK Germany：3
Hazard Category Code： 36/37/38
Safety Instruction： 26-37/39
Hazardous Material Identification：
Risk Phrases：36/37/38

1-Benzyl-3-hydroxypyridinium Chloride Pricemore >>

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